Cas no 2175583-50-1 (N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide)

• Product Name: N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide
• CAS No: 2175583-50-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5409256
• Update Time: 2025-11-07

N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide

• Inchi： 1S/C12H17N3O2/c1-3-12(16)13-11-8-9(2)14-15(11)10-4-6-17-7-5-10/h3,8,10H,1,4-7H2,2H3,(H,13,16)
• InChI Key： GIVNZJXEHCIMOA-UHFFFAOYSA-N
• SMILES： C(NC1N(C2CCOCC2)N=C(C)C=1)(=O)C=C

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.3±45.0 °C(Predicted)
• pka: 12.97±0.70(Predicted)

Additional information on N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide

Comprehensive Overview of N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide (CAS No. 2175583-50-1)

The compound N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide, identified by its CAS number 2175583-50-1, is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydro-2H-pyran-4-yl moiety and a propenamide group, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or biochemical probe, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in medicinal chemistry. The pyrazole core, combined with the tetrahydropyran ring, offers excellent bioavailability and metabolic stability—key factors driving its exploration in small-molecule drug design. This compound's CAS 2175583-50-1 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships (SAR) and synthetic pathways.

From a synthetic chemistry perspective, the N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide showcases innovative approaches to molecular scaffolding. Its propenamide side chain allows for further functionalization, making it valuable for combinatorial chemistry libraries. Laboratories focusing on fragment-based drug discovery (FBDD) often investigate such compounds due to their optimal ligand efficiency and three-dimensional complexity.

The compound's tetrahydro-2H-pyran-4-yl component is particularly noteworthy, as this saturated oxygen-containing heterocycle enhances solubility—a critical parameter in modern lead optimization strategies. Computational chemists frequently model its conformational flexibility to predict binding modes with biological targets. These studies often intersect with hot topics like AI-driven molecular docking and virtual screening, areas receiving substantial investment in 2024.

Analytical characterization of CAS 2175583-50-1 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound's purity profile is crucial for biological evaluations, especially when studying its potential as a selective enzyme modulator. Recent publications have highlighted its relevance in signal transduction research, particularly pathways involving protein-protein interactions (PPIs).

In material science applications, the acrylamide functionality present in N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide enables potential use in smart polymers and responsive hydrogels. This aligns with sustainable chemistry trends exploring biocompatible materials for medical devices. The compound's thermal stability and photophysical properties are also under investigation for optoelectronic applications.

Regulatory aspects of CAS 2175583-50-1 follow standard REACH compliance protocols, with safety data sheets emphasizing proper handling in laboratory environments. While not classified as hazardous under current guidelines, researchers must adhere to Good Laboratory Practice (GLP) when working with this fine chemical. Its environmental fate and green chemistry metrics are becoming increasingly important evaluation criteria in industrial applications.

The commercial availability of N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide through specialty chemical suppliers has expanded its accessibility for high-throughput screening (HTS) campaigns. Custom synthesis services often highlight this compound's scalable production potential, addressing the pharmaceutical industry's need for intermediate compounds with defined stereochemistry.

Emerging research directions for this molecule include its potential in proteolysis-targeting chimeras (PROTACs) and molecular glues—cutting-edge areas in degrader technology. The compound's balanced lipophilicity (LogP) and hydrogen bond capacity make it suitable for designing bifunctional molecules in these innovative therapeutic modalities.

For researchers querying about CAS 2175583-50-1 solubility or N-[3-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-5-yl]-2-propenamide synthesis protocol, recent patent literature provides valuable technical details. The compound's crystallographic data has been deposited in several structural databases, facilitating computer-aided drug design (CADD) workflows. These resources support the compound's integration into contemporary precision medicine research initiatives.